Cas no 1804511-62-3 (4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine
• CAS No: 1804511-62-3
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916941
• Update Time: 2025-10-29

4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-7-5(6(8)9)3(10)2-4(12)11-7/h2,6H,1H3,(H3,10,11,12)
• InChI Key： DXGPLNCKPQQURI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1OC)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4

Additional information on 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine

4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine: A Comprehensive Overview

4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine, with the CAS registry number 1804511-62-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their versatile reactivity and wide-ranging applications. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 4, a difluoromethyl group at position 3, a hydroxyl group at position 6, and a methoxy group at position 2. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and stereoselectivity. Recent advancements in catalytic methodologies, such as the use of transition metal catalysts and microwave-assisted synthesis, have significantly streamlined the production process. These innovations not only enhance yield but also reduce the environmental footprint associated with traditional synthetic routes.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In the agrochemical sector, 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine has shown remarkable efficacy as a precursor for herbicides and fungicides. Its ability to selectively target plant pathogens without adversely affecting crop health has made it a valuable asset in sustainable agriculture practices. Recent research has focused on optimizing its stability under varying environmental conditions to ensure consistent performance across different climatic zones.

The material science community has also taken an interest in this compound due to its unique electronic properties. By incorporating it into polymer matrices, researchers have developed novel materials with enhanced conductivity and thermal stability. These materials hold potential applications in advanced electronics, energy storage devices, and optoelectronic systems.

In terms of safety considerations, handling 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine requires adherence to standard laboratory protocols to minimize exposure risks. Although no acute toxicity has been reported at typical handling levels, prolonged or excessive exposure may necessitate medical attention. Proper ventilation and personal protective equipment are recommended during synthesis and formulation processes.

In conclusion, 4-Amino-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, coupled with recent advancements in synthetic techniques and application development, positions it as a key player in future innovations within medicinal chemistry, agrochemistry, and materials science.